Cas no 147839-07-4 (1-(Glucopyranosyl)pentobarbital)

• Product Name: 1-(Glucopyranosyl)pentobarbital
• CAS No: 147839-07-4
• MF: C₁₇H₂₈N₂O₈
• MW: 388.412825584412
• CID: 187922
• Update Time: 2023-08-02

1-(Glucopyranosyl)pentobarbital Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- (9CI)
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- ...
• 1-(beta-D-Glucopyranosyl)pentobarbital
• 1-(Glucopyranosyl)pentobarbital
• 1-Glu-pentobarbital
• 5-ethyl-1-(beta-D-glucopyranosyl)-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-Ethyl-5-(1'-methylbutyl)-1-(beta-D-glucopyranosyl)barbituric acid
• 5-Ethyl-3-hexopyranosyl-6-hydroxy-5-(pentan-2-yl)pyrimidine-2,4(3H,5H)-dione

• Inchi： 1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1
• InChI Key： KVCUMBIRVZPZCG-LSUXSMNCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(C1=O)C(C)CCC)=O)=O)O)O)O

Computed Properties

• Exact Mass: 388.184566
• Monoisotopic Mass: 388.184566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.363
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.557